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Compound of Interest

Compound Name: Bromodifluoroacetic acid

Cat. No.: B1271540

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
Bromodifluoroacetic acid (CAS No. 354-08-5). The information is presented to support
research, development, and drug discovery applications where this compound is utilized as a
critical building block and reagent.

Quantitative Physical Properties

The physical characteristics of Bromodifluoroacetic acid are summarized in the table below,
offering a clear and concise reference for laboratory and developmental work.
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Physical Property Value Units
Molecular Formula C2HBrF20:2

Molecular Weight 174.93 g/mol
Appearance Colorless liquid

Density 2.178 g/cm3
Melting Point 40 °C
Boiling Point 134 - 145.5 °C
pKa 0.21 (Predicted)

Refractive Index 1.433

Solubility Soluble in water.

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of
the key physical properties of Bromodifluoroacetic acid. These protocols are based on
standard laboratory practices and can be adapted for specific experimental setups.

2.1. Determination of Melting Point

The melting point of Bromodifluoroacetic acid can be determined using a capillary melting
point apparatus.

o Sample Preparation: A small amount of solid Bromodifluoroacetic acid is introduced into a
capillary tube, which is then sealed at one end.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, and the
temperature is gradually increased.

o Measurement: The temperature at which the solid begins to melt and the temperature at
which it completely liquefies are recorded. A narrow melting range is indicative of high purity.
[1][2] For a pure substance, this range is typically sharp.[1][2] Impurities tend to lower and
broaden the melting point range.[2]
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2.2. Determination of Boiling Point

The boiling point can be determined using the Thiele tube method, which is suitable for small
sample volumes.[3]

o Sample Preparation: A small amount of liquid Bromodifluoroacetic acid is placed in a small
test tube, and a capillary tube, sealed at one end, is inverted and placed inside the test tube.

o Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a
Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

o Measurement: The temperature is raised until a steady stream of bubbles emerges from the
capillary tube. The heat source is then removed, and the temperature at which the liquid is
drawn into the capillary tube is recorded as the boiling point.[3][4]

2.3. Determination of pKa
The acid dissociation constant (pKa) can be determined by potentiometric titration.[5]

o Sample Preparation: A solution of Bromodifluoroacetic acid of known concentration is
prepared in a suitable solvent, typically water.

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH)
while the pH is monitored using a calibrated pH meter.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa is the pH at the half-equivalence point, where half of the acid has been
neutralized.[5]

Synthesis of Bromodifluoroacetic Acid

A common method for the synthesis of Bromodifluoroacetic acid involves the reaction of a
1,1-difluoro-1,2-dibromodihaloethane with oleum to form a bromodifluoroacetyl halide, which is
then hydrolyzed.[6][7]

Experimental Workflow for the Synthesis of Bromodifluoroacetic Acid
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Caption: Synthesis of Bromodifluoroacetic Acid.

Detailed Methodology:

A 1,1-difluoro-1,2-dibromodihaloethane is reacted with oleum (containing 50-70% sulfur
trioxide).[6][7]

This reaction produces a bromodifluoroacetyl halide (either a bromide or chloride).[6][7]

The resulting bromodifluoroacetyl halide is then reacted directly with water in a hydrolysis
step to yield Bromodifluoroacetic acid.[6][7]

The final product can be purified by distillation.

Applications in Chemical Synthesis

Bromodifluoroacetic acid is a valuable reagent in organic synthesis, primarily used for the
introduction of the difluoromethyl group (-CFzH) into molecules. One notable application is in
the Reformatsky reaction.

Generalized Reformatsky Reaction Pathway
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Caption: The Reformatsky Reaction Mechanism.

In this reaction, an a-halo ester, such as ethyl bromodifluoroacetate, reacts with zinc to form an
organozinc intermediate known as a Reformatsky enolate.[8][9] This enolate then acts as a
nucleophile, adding to the carbonyl group of an aldehyde or ketone to form a [3-hydroxy ester
after an acidic workup.[8][9] This reaction is a powerful tool for carbon-carbon bond formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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